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Compound of Interest |

Compound Name: N-(2-Chloroethyl)-N-ethylaniline
CAS No.: 92-49-9
Cat. No.: B1582821

Executive Summary & Chemical Profile

N-(2-Chloroethyl)-N-ethylaniline (CAS: 92-49-9) is an alkylating agent and a nitrogen
mustard analog commonly used as an intermediate in the synthesis of azo dyes (e.g., Disperse
Red).[1][2] Unlike standard organic solvents, its structural capacity to alkylate DNA and proteins
classifies it as a high-hazard toxicant.

Operational handling requires strict adherence to halogenated organic waste protocols.
Standard laboratory nitrile gloves provide insufficient protection against direct exposure.[3]

Physicochemical Data Table
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Property

Value

Operational Implication

CAS Number

92-49-9

Use for waste labeling and

inventory tracking.[2]

Physical State

Solid/Semi-solid

Melting point is ~45°C. It may
liquefy in warm labs or during

exothermic reactions.[2]

Contains Chlorine; MUST be

Molecular Formula C10H14CIN segregated from non-
halogenated solvents.[2]
N ) Low volatility, but aerosols are
Boiling Point ~260°C

highly toxic.[2]

Hazard Class

Acute Toxin (Cat 3)

Toxic by ingestion, dermal

contact, and inhalation.[2]

Personal Protective Equipment (PPE) Matrix

Critical Warning: Do not rely on standard disposable nitrile gloves for prolonged contact or

immersion. The aniline backbone facilitates rapid permeation through thin rubber, while the

chloroethyl group adds alkylating toxicity.
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PPE Component Recommendation Scientific Rationale

Multi-layer laminate offers the
) Silver Shield® / 4H® highest breakthrough time (>4
Primary Gloves ) .
(Laminate) hours) for chlorinated

aromatics.[2]

Standard nitrile degrades

i quickly.[2] Use only for
Viton® or Double-layered o )
Splash Gloves Nitil incidental splash protection;
itrile
change immediately upon

contact.

Mandatory.[2] If outside hood,
Respiratory Fume Hood (Class Il) use Full-Face Respirator with

Organic Vapor (OV) cartridges.

Prevent skin absorption.[2]
Body Tyvek® Lab Coat + Apron Standard cotton coats are

permeable to liquid spills.

Waste Disposal Workflow

This compound is a Halogenated Organic. It must never be mixed with oxidizers (e.g., Nitric
Acid) or alkali metals, as this can lead to uncontrolled exothermic reactions or the generation of
toxic fumes.

DOT Diagram: Waste Decision Logic
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Waste Generation
(N-(2-Chloroethyl)-N-ethylaniline)

Determine Physical State

Solid/Wipes \ Liquid/Solution

Solid Waste Liquid Waste
(Contaminated Wipes/Solids) (Mother Liquor/Solutions)

'

Segregation Check:
Isolate from Oxidizers & Acids

Container:
Wide-Mouth HDPE or Glass

Container:
Glass Amber Bottle (Safety Coated)

Labeling:
'‘Hazardous Waste - Toxic, Halogenated'
List CAS: 92-49-9

Transfer to EHS/Waste Vendor
(Incineration Required)

Click to download full resolution via product page

Figure 1: Decision logic for segregating and packaging N-(2-Chloroethyl)-N-ethylaniline
waste.

Step-by-Step Disposal Protocol
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A. Liquid Waste (Solutions/Reaction Mixtures)[4]

e Segregation: Ensure the waste stream is designated for Halogenated Organics.

o Prohibited Mixtures: Do not mix with non-halogenated solvents (acetone/ethanol) unless
the entire container is downgraded to "Halogenated" (increasing disposal cost).

o Reaction Quenching: Ensure any active alkylation reactions are quenched before bottling.

» Container Selection: Use amber glass bottles with PTFE-lined caps. Avoid standard
polyethylene if the solvent carrier is aggressive (e.g., DCM), though HDPE is generally
acceptable for the pure compound.

e Labeling:
o Must read: "Hazardous Waste - Toxic, Halogenated".
o Constituents: "N-(2-Chloroethyl)-N-ethylaniline [CAS 92-49-9]".[1][2][5][6][7]

o Hazard Checkboxes: Toxic, Irritant.[8]

B. Solid Waste (Contaminated Glassware/PPE)

o Decontamination of Glassware:
o Rinse glassware with a solvent (e.g., acetone) inside the fume hood.
o Collect the rinsate as Liquid Halogenated Waste (see above).
o Do not wash heavily contaminated glassware in the sink.

» Disposal of Solids:

o Place contaminated gloves, wipes, and weighing boats into a double-bagged clear
hazardous waste bag or a wide-mouth HDPE drum.[2]

o Label as "Solid Debris Contaminated with Halogenated Toxins."

Emergency Spill Response
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Trigger: Spills > 5 mL or spills outside a fume hood require immediate evacuation of the
immediate area.

Evacuate & Ventilate: Remove personnel. Allow vapors to dissipate via the HVAC system.

Don PPE: Wear Silver Shield gloves, goggles, and a respirator (if outside hood).

Containment:

o Do NOT use water.[8] Water may spread the hydrophobic chemical.

o Use Vermiculite, Sand, or Universal Absorbent Pads.

Neutralization (Surface Decon):

o After absorbing the bulk liquid, wipe the surface with a 10% Sodium Thiosulfate solution.
The thiosulfate acts as a nucleophile, reacting with the chloroethyl group to reduce
alkylating potential [1].

o Follow with a detergent wash.

o Disposal: Collect all absorbent materials as hazardous solid waste.

Regulatory & Compliance Context

* RCRA Classification: While not explicitly "P-Listed" (Acutely Hazardous) by specific name,
this compound is a toxic halogenated aromatic. It should be managed under the generic
waste codes for halogenated solvents if mixed, or as a characteristic toxic waste if tested.
Best practice dictates managing it as RCRA Hazardous Waste destined for Incineration [2].

e Sewer Ban: Under no circumstances can this chemical be discharged to the sewer system. It
is toxic to aquatic life and persists in the environment.[8]

References
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ethylaniline (CAS 92-49-9).[2] Retrieved from [Link]
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« U.S. Environmental Protection Agency (EPA).Resource Conservation and Recovery Act
(RCRA) Regulations - Hazardous Waste Identification. Retrieved from [Link]

+ ECHA (European Chemicals Agency).Substance Information - N-(2-chloroethyl)-N-
ethylaniline.[2][9] Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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